N-(2-fluorophenyl)tetrahydro-2-furancarboxamide

• IUPAC Name: N-(2-fluorophenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C11H12FNO2/c12-8-4-1-2-5-9(8)13-11(14)10-6-3-7-15-10/h1-2,4-5,10H,3,6-7H2,(H,13,14)
• InChI Key: LAIOMYSKKCVGEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C11H12FNO2
• Molecular Weight: 209.22 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-fluorophenyl)tetrahydro-2-furancarboxamide typically involves the reaction of 2-fluoroaniline with tetrahydrofuran-2-carboxylic acid chloride. The reaction is carried out in the presence of a base, such as triethylamine, to facilitate the formation of the carboxamide bond. The reaction conditions generally include:

• Solvent: Dichloromethane or another suitable organic solvent
• Temperature: Room temperature to slightly elevated temperatures (20-40°C)
• Reaction Time: Several hours to overnight

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-fluorophenyl)tetrahydro-2-furancarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The fluorophenyl group can participate in substitution reactions, where the fluorine atom is replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

N-(2-fluorophenyl)tetrahydro-2-furancarboxamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)tetrahydro-2-furancarboxamide involves its interaction with molecular targets such as enzymes and receptors. The fluorophenyl group can enhance the compound’s binding affinity to these targets, while the tetrahydrofuran ring provides structural stability. The carboxamide group can participate in hydrogen bonding and other interactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

N-(2-fluorophenyl)tetrahydro-2-furancarboxamide can be compared with other similar compounds, such as:

N-(2-chlorophenyl)tetrahydro-2-furancarboxamide: Similar structure but with a chlorine atom instead of fluorine.

N-(2-bromophenyl)tetrahydro-2-furancarboxamide: Similar structure but with a bromine atom instead of fluorine.

N-(2-methylphenyl)tetrahydro-2-furancarboxamide: Similar structure but with a methyl group instead of fluorine.

The uniqueness of this compound lies in the presence of the fluorine atom, which can significantly influence its chemical and biological properties. Fluorine atoms are known to enhance the metabolic stability and binding affinity of compounds, making this compound a valuable compound for research and development.